Cas no 2137665-51-9 (1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl)-)

• Product Name: 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl)-
• CAS No: 2137665-51-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5298382
• Update Time: 2025-07-22

1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl)-

• Inchi： 1S/C14H21NO2/c1-10(2)8-15-9-12-4-5-13-14(11(12)3)17-7-6-16-13/h4-5,10,15H,6-9H2,1-3H3
• InChI Key： TZNCUHSQDZESIS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CNCC(C)C)C(C)=C2OCC1

Additional information on 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl)-

Introduction to 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl) and Its Significance in Modern Chemical Research

1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl) (CAS No. 2137665-51-9) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the benzodioxin class of molecules, which are known for their diverse biological activities. The presence of a methanamine group at the 6-position and a dihydro ring system at the 2,3 positions, along with a methyl group at the 5-position and an N-(2-methylpropyl) substituent, contributes to its complex chemical behavior and makes it a subject of intense study.

The structure of this compound is highly intriguing from a chemical perspective. The benzodioxin core is a rigid aromatic system that can interact with various biological targets due to its planar geometry and electron-rich nature. The methanamine group introduces a basic nitrogen atom, which can participate in hydrogen bonding and coordinate with metal ions, while the N-(2-methylpropyl) side chain adds steric bulk and influences the compound's solubility and reactivity. These features make it a versatile scaffold for designing molecules with specific biological functions.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxin derivatives. These compounds have shown promise in various therapeutic areas, including neurodegenerative diseases, inflammation, and cancer. The biological activity of 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl) has been investigated in several preclinical studies. Researchers have found that it exhibits moderate affinity for certain receptor targets, suggesting its potential as an intermediate in drug development.

One of the most compelling aspects of this compound is its role as a key intermediate in synthesizing more complex molecules with enhanced biological activity. The structural framework of 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl) allows for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, replacing the N-(2-methylpropyl) group with other substituents could alter its binding affinity or metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product. The development of efficient synthetic routes is crucial for scaling up production and conducting further biological evaluations.

Recent advancements in computational chemistry have also contributed to the study of 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl). Molecular modeling studies have helped researchers predict its interactions with biological targets and understand its mechanism of action at a molecular level. These insights are invaluable for designing next-generation drugs that are more effective and have fewer side effects.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary studies suggest that it has moderate oral bioavailability and undergoes biotransformation via standard enzymatic pathways.

In conclusion,1,4-Benzodioxin-6-methanamine, 2,3-dihydro-5-methyl-N-(2-methylpropyl) (CAS No. 2137665-51-9) is a fascinating molecule with significant implications for chemical biology and drug discovery. Its unique structure and diverse biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of its properties continues to grow, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.